Cas no 2228093-38-5 (tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate
• CAS No: 2228093-38-5
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5992554
• PubChem ID: 165620807
• Update Time: 2025-05-18

tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate
• EN300-1880885
• 2228093-38-5

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-8-17-10(9-15)13(14)5-4-6-13/h10H,4-9,14H2,1-3H3
• InChI Key： IOPSYZGKGDWANF-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C1(CCC1)N

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate

tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate, identified by the CAS number 2228093-38-5, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule, characterized by its unique structural features, has been extensively studied for its potential applications in various scientific domains. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and utility.

The synthesis of tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. Researchers have employed advanced techniques such as ring-closing metathesis and nucleophilic substitution to achieve high yields and purity. The incorporation of the morpholine ring, a key structural element, contributes to the molecule's stability and bioavailability, making it a promising candidate for pharmacological studies.

In terms of biological activity, tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate has demonstrated remarkable selectivity towards certain enzymes and receptors. Recent studies have explored its potential as a lead compound in the development of novel therapeutic agents. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has opened new avenues in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The structural versatility of this compound also extends to its application in materials science. By incorporating tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate into polymer matrices, researchers have developed advanced materials with enhanced mechanical properties and thermal stability. These materials hold potential for use in aerospace and automotive industries, where durability under extreme conditions is paramount.

Moreover, the environmental impact of synthesizing tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate has been a focal point of recent investigations. Green chemistry approaches, including the use of biodegradable solvents and catalytic systems, have been implemented to minimize waste and energy consumption during production. Such sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, tert-butyl 2-(1-aminocyclobutyl)morpholine-4-carboxylate, with its distinctive chemical properties and diverse applications, represents a significant advancement in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both therapeutic development and material innovation.